Cas no 6832-87-7 (2-Bromo-N-methylaniline)

• Product Name: 2-Bromo-N-methylaniline
• CAS No: 6832-87-7
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD06798064
• CID: 529600
• PubChem ID: 334086
• Update Time: 2025-04-19

2-Bromo-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-methylaniline
• 2-BROMO-N-METHYLANILINE 95
• 2-bromo-N-methylbenzenamine
• Benzenamine,2-bromo-N-methyl-
• o-Bromo-N-methylaniline
• NSC338420
• N-Methyl-2-bromoaniline
• Benzenamine, 2-bromo-N-methyl-
• SMVIAQFTVWDWDS-UHFFFAOYSA-N
• 0544AC
• LS11478
• ST24040210
• 832B877
• 2-Bromo-N-methylaniline, 95%
• SY246165
• CS-0130527
• FT-0696143
• SCHEMBL989524
• A867065
• NSC-338420
• 6832-87-7
• DTXSID80318993
• MFCD06798064
• AKOS000253684
• EN300-206177
• DS-17555
• V10176
• DB-074008

• MDL： MFCD06798064
• Inchi： 1S/C7H8BrN/c1-9-7-5-3-2-4-6(7)8/h2-5,9H,1H3
• InChI Key： SMVIAQFTVWDWDS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC

Computed Properties

• Exact Mass: 184.98404
• Monoisotopic Mass: 184.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: liquid
• Density: 1.589 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 107-109 °C/12 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:217.4°F
  Degrees Celsius:103°C
  
• Refractive Index: n20/D 1.6070(lit.)
• PSA: 12.03
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Bromo-N-methylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： 37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines